Cas no 1252358-90-9 (N-(1-cyanocyclopentyl)-2-{[2-fluoro-4-(propan-2-yloxy)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{[2-fluoro-4-(propan-2-yloxy)phenyl]amino}acetamide
• CAS No: 1252358-90-9
• MF: C₁₇H₂₂FN₃O₂
• MW: 319.37388753891
• CID: 6209060
• PubChem ID: 49609014
• Update Time: 2025-10-13

N-(1-cyanocyclopentyl)-2-{[2-fluoro-4-(propan-2-yloxy)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(2-fluoro-4-propan-2-yloxyanilino)acetamide
• AKOS034741953
• EN300-26685617
• N-(1-cyanocyclopentyl)-2-{[2-fluoro-4-(propan-2-yloxy)phenyl]amino}acetamide
• Z963815432
• 1252358-90-9

• Inchi： 1S/C17H22FN3O2/c1-12(2)23-13-5-6-15(14(18)9-13)20-10-16(22)21-17(11-19)7-3-4-8-17/h5-6,9,12,20H,3-4,7-8,10H2,1-2H3,(H,21,22)
• InChI Key： PONUHFVZGRXLDY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NCC(NC1(C#N)CCCC1)=O)OC(C)C

Computed Properties

• Exact Mass: 319.16960512g/mol
• Monoisotopic Mass: 319.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclopentyl)-2-{[2-fluoro-4-(propan-2-yloxy)phenyl]amino}acetamide

N-(1-Cyanocyclopentyl)-2-{[2-Fluoro-4-(Propan-2-yloxy)Phenyl]Amino}Acetamide: A Comprehensive Overview

N-(1-Cyanocyclopentyl)-2-{[2-Fluoro-4-(Propan-2-yloxy)Phenyl]Amino}Acetamide, identified by the CAS number 1252358-90-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug discovery, materials science, and synthetic chemistry.

The molecular structure of this compound is notable for its combination of functional groups, including a cyanocyclopentyl group, an acetamide moiety, and a fluorinated aromatic ring substituted with an isopropoxy group. These features contribute to its distinctive chemical reactivity and physical properties. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and pharmacological activity.

One of the most recent advancements involving this compound involves its use as a precursor in the synthesis of advanced materials. Researchers have explored its potential in creating self-healing polymers, where the cyanocyclopentyl group plays a critical role in enabling dynamic covalent bonds. This innovation has opened new avenues for sustainable materials development, aligning with current trends in green chemistry.

In the realm of medicinal chemistry, this compound has been investigated for its ability to modulate key biological targets. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical in disease pathways such as cancer and inflammatory disorders. The fluorinated aromatic ring has been shown to enhance bioavailability and selectivity, making it a valuable component in drug design.

The synthesis of this compound involves a multi-step process that showcases modern organic synthetic techniques. The integration of palladium-catalyzed cross-coupling reactions and stereocontrolled cycloadditions has enabled efficient production with high purity. These methods not only underscore the compound's synthetic accessibility but also pave the way for large-scale production if required.

From an analytical standpoint, this compound exhibits distinct spectroscopic properties that facilitate precise characterization using techniques such as NMR and mass spectrometry. Its solubility profile across various solvents has been extensively studied, providing insights into its behavior under different conditions and aiding in its application across diverse chemical processes.

In conclusion, N-(1-Cyanocyclopentyl)-2-{[2-Fluoro-4-(Propan-2-yloxy)Phenyl]Amino}Acetamide represents a cutting-edge molecule with multifaceted applications. Its structural complexity and functional diversity make it a subject of ongoing research interest. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.